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Compound of Interest

Compound Name: 1,3,5-Tris(trifluoromethyl)benzene

Cat. No.: B044845

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and is not a substitute for a formal
Safety Data Sheet (SDS). Always refer to the SDS provided by the manufacturer before
handling this chemical.

Executive Summary

1,3,5-Tris(trifluoromethyl)benzene is a fluorinated organic compound utilized as an
intermediate and building block in various fields, including pharmaceutical and agrochemical
research.[1] While its utility in synthesis is significant, a thorough understanding of its health
and safety profile is paramount for its safe handling. This guide provides a comprehensive
overview of the known health and safety information for 1,3,5-Tris(trifluoromethyl)benzene,
with a focus on hazard identification, safe handling protocols, and emergency procedures.

A critical finding is the general lack of comprehensive toxicological data for this compound.[2]
Many standard toxicological endpoints, such as acute toxicity, carcinogenicity, and
mutagenicity, have not been thoroughly investigated.[2] Therefore, this chemical should be
handled with the utmost caution, assuming it to be potentially hazardous.

Hazard Identification and Classification

1,3,5-Tris(trifluoromethyl)benzene is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3][4]
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Table 1: GHS Classification

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor.[2][4][5]
) o H315: Causes skin irritation.[2]
Skin Irritation 2
[31[4]
) o H319: Causes serious eye
Serious Eye Irritation 2A

irritation.[2][3][4]

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation.[2][3][4]

Signal Word: Warning[4][5]
Hazard Pictograms:
e Flame (GHS02)

o Exclamation Mark (GHSOQ7)

Physicochemical Information

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physicochemical Properties of 1,3,5-Tris(trifluoromethyl)benzene
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Property Value Source(s)
Molecular Formula CoHsFo [31[41[6]
Molecular Weight 282.11 g/mol [31[41[6]
Appearance Colorless liquid [5]

Boiling Point 120 °C at 750 mmHg 21151161171
Density 1.514 g/mL at 25 °C [2151[61[7]
Flash Point 43 °C (109.4 °F) - closed cup [5]
Refractive Index n20/D 1.359 516171

Solubilit Insoluble in water; soluble in
olubility .
organic solvents.[7]

Toxicological Profile: A Data Gap

A thorough review of publicly available safety literature reveals a significant lack of empirical
toxicological data for 1,3,5-Tris(trifluoromethyl)benzene. Safety Data Sheets consistently
report "No data available" for the following critical endpoints[2]:

Acute toxicity (oral, dermal, and inhalation)

Germ cell mutagenicity

Carcinogenicity[2]

Reproductive toxicity

Specific target organ toxicity - repeated exposure

While no formal studies are available, one SDS notes that the substance may be harmful if
inhaled, swallowed, or absorbed through the skin.[3] The absence of comprehensive data
necessitates a conservative approach to handling, treating the substance as potentially harmful
upon acute and chronic exposure.
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Experimental Protocols and Workflows

Due to the lack of published toxicological studies, detailed experimental protocols for toxicity
assessment are not available. However, based on the compound's known hazards, the
following workflows for safe handling and emergency response are mandated.

Standard Laboratory Handling Workflow

All work with 1,3,5-Tris(trifluoromethyl)benzene must be conducted with strict adherence to

safety protocols to minimize exposure risk.
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Safe handling workflow for 1,3,5-Tris(trifluoromethyl)benzene.

Methodology for Standard Handling:
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» Preparation and Personal Protective Equipment (PPE): Before handling, ensure a certified
chemical fume hood is available and functioning correctly.[8] Don appropriate PPE, including
chemical safety goggles, flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile
rubber).[8]

o Work Area: All manipulations must be performed inside a chemical fume hood to prevent
inhalation of vapors.[3][8]

e Grounding: To prevent ignition from static discharge, ground and bond the container and
receiving equipment before transferring the liquid.[9][10] Use only non-sparking tools.[9][10]

o Transfer: Transfer the liquid slowly to avoid splashing.

o Post-Transfer Cleanup: Immediately and tightly close all containers.[2][3] Decontaminate any
surfaces that may have been exposed.

o Waste Disposal: Dispose of all contaminated materials (gloves, wipes, etc.) as hazardous
waste in accordance with local, state, and federal regulations.[2][8]

» Hygiene: Wash hands thoroughly with soap and water after handling is complete.[2]

Emergency First Aid Response

A clear and logical workflow is critical in the event of an accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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